5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid;hydrochloride

• CAS: 2460755-37-5
• Molecular Formula: C11H20ClNO3
• Molecular Weight: 249.74
• SMILES: CC1(CC(CN1)C(=O)O)C2CCOCC2.Cl
• InChI: InChI=1S/C11H19NO3.ClH/c1-11(9-2-4-15-5-3-9)6-8(7-12-11)10(13)14;/h8-9,12H,2-7H2,1H3,(H,13,14);1H
• InChIKey: YANQLMYDMVXDQL-UHFFFAOYSA-N
• Solubility: not available

5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid;hydrochloride Overview

5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid;hydrochloride (CAS 2460755-37-5) is a hydrochloride salt of a polysubstituted pyrrolidine derivative. Its core structure features a pyrrolidine ring with a methyl group and an oxan-4-yl (tetrahydropyran) substituent at the 5-position, and a carboxylic acid group at the 3-position . This structural motif is characteristic of conformationally constrained building blocks used in medicinal chemistry to explore structure-activity relationships (SAR) [1]. The compound is commercially available from suppliers like Sigma-Aldrich (as an Enamine product) with a stated purity of 95% .

Scaffold Conformationally constrained 5,5-disubstituted pyrrolidine with a quaternary carbon center; supports entropy-driven binding exploration in fragment-based discovery.

Chemistry Hydrochloride salt form ready for protic solvent systems; reported purity 95% (supplier COA). Free base (CAS 2460755-36-4) is a separate entity.

Application May support SAR studies requiring rigid, three-dimensional building blocks with defined regioisomeric identity.

• [1] CQVIP. (n.d.). Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic-Anticancer Potential. Retrieved from www.cqvip.com. View Source

5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid;hydrochloride: Substitution Limitations

Simple, unsubstituted pyrrolidine-3-carboxylic acids cannot replicate the specific conformational and physicochemical properties of this compound. The geminal substitution of a methyl and a bulky oxan-4-yl group at the 5-position introduces a quaternary carbon center, which profoundly restricts conformational flexibility and influences the spatial orientation of the 3-carboxylic acid moiety [1]. This constrained geometry is a critical design element in fragment-based drug discovery (FBDD) and SAR studies, as it can lead to significant differences in target binding entropy and selectivity compared to more flexible, unsubstituted analogs [1]. The hydrochloride salt form further distinguishes it from the free base (CAS 2460755-36-4) and other salt forms in terms of solubility, hygroscopicity, and formulation behavior [2].

Non-geminal analogs (e.g., 1-(oxan-4-yl)pyrrolidine-3-carboxylic acid) lack the quaternary center; conformational ensemble may shift, altering target binding profiles and SAR outcomes.

Free base form (CAS 2460755-36-4) differs in molecular weight, solubility, and hygroscopicity; may not match salt-sensitive reaction or formulation workflows.

Regioisomers (4-substituted or 1-substituted pyrrolidines) present distinct 3D pharmacophores; procurement of wrong isomer likely invalidates the intended SAR hypothesis.

• [1] CQVIP. (n.d.). Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic-Anticancer Potential. Discusses the importance of conformational constraint in pyrrolidine-based drug design. View Source
• [2] Chemsrc. 5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid. Page for the free base form (CAS 2460755-36-4). View Source

5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid;hydrochloride: Selection Evidence

Conformational Restriction: Geminal 5-Substitution

The target compound features a quaternary carbon at the 5-position due to simultaneous methyl and oxan-4-yl substitution. This is in contrast to simpler analogs like 1-(oxan-4-yl)pyrrolidine-3-carboxylic acid (CAS 1343666-50-1), which lacks this geminal substitution. The presence of a quaternary center is a well-established strategy in medicinal chemistry to stabilize specific bioactive conformations and reduce entropic penalties upon target binding [1]. While direct quantitative comparison of conformational ensembles (e.g., via Boltzmann-averaged populations) between these two compounds is not available in the source data, the structural difference is definitive and is expected to lead to divergent SAR outputs in biological assays.

Conformational restriction

Class-level inference

Geminal methyl/oxan-4-yl substitution creates a quaternary carbon at 5-position; simpler analog (CAS 1343666-50-1) lacks this feature.

Reported to reduce entropic penalty upon target binding; supports rigid scaffold selection.

Quantitative conformational population data not available in sources.

Evidence Dimension	Substitution pattern at pyrrolidine 5-position
Target Compound Data	Geminal substitution (methyl and oxan-4-yl); creates a quaternary carbon center.
Comparator Or Baseline	1-(oxan-4-yl)pyrrolidine-3-carboxylic acid (CAS 1343666-50-1): only an oxan-4-yl substituent; no geminal group.
Quantified Difference	Structural: Presence vs. absence of a quaternary carbon center (no quantitative conformational data available in sources).
Conditions	Structural analysis based on chemical structure and IUPAC nomenclature.

Why This Matters

For procurement decisions in SAR campaigns, the degree of conformational restriction is a primary filter; a building block with a quaternary center offers a unique, more rigid scaffold that can probe different chemical space than its non-geminal analogs.

• [1] CQVIP. (n.d.). Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic-Anticancer Potential. Discusses the importance of conformational constraint in pyrrolidine-based drug design. View Source

Hydrochloride Salt Identity and Purity

The target compound is specifically supplied as a hydrochloride salt with a certified purity of 95% . The free base form of the molecule is cataloged separately (CAS 2460755-36-4) [1]. Use of the incorrect form can lead to significant discrepancies in solubility, stability, and reaction outcomes. For example, a researcher using the free base instead of the hydrochloride salt in an aqueous or protic solvent system would encounter different dissolution rates and potentially altered reactivity.

Salt identity & purity

Head-to-head

Hydrochloride salt vs. free base (CAS 2460755-36-4); stated purity 95%. Molecular weight difference 36.46 g/mol.

Procurement of correct form avoids stoichiometric calculation errors and solubility discrepancies.

Supplier-specified COA; verify prior to use in stoichiometric or salt-sensitive steps.

Evidence Dimension	Chemical form (salt vs. free base)
Target Compound Data	Hydrochloride salt form. Purity: 95% (as per Sigma-Aldrich COA).
Comparator Or Baseline	Free base form (5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid, CAS 2460755-36-4). Purity and form not specified in comparison.
Quantified Difference	Definitive difference in molecular formula (C11H19NO3·HCl vs. C11H19NO3) leading to a molecular weight difference of 36.46 g/mol.
Conditions	Product specification sheets from Sigma-Aldrich and Chemsrc.

Why This Matters

This is a critical procurement detail; ordering the wrong form (free base vs. salt) will result in an incorrect molecular weight for stoichiometric calculations, different physicochemical properties, and an unusable starting material for salt-sensitive chemistry.

• [1] Chemsrc. 5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid. Product page for CAS 2460755-36-4, showing the free base form. View Source

Regioisomeric and Stereochemical Differentiation

The compound's activity is defined by its specific substitution pattern: a 3-carboxylic acid, a 5-methyl, and a 5-oxan-4-yl group. Closely related compounds from the same chemical space have different regio- or stereochemistries, such as (3S,4S)-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid hydrochloride, which has the oxane ring at the 4-position, and 1-(oxan-4-yl)pyrrolidine-3-carboxylic acid, which lacks the critical 5-methyl group . These structural isomers will have fundamentally different spatial presentations of their functional groups, leading to divergent biological activities even within the same assay panel.

Regioisomeric differentiation

Class-level inference

Distinct from (3S,4S)-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid HCl and 1-(oxan-4-yl)pyrrolidine-3-carboxylic acid.

Confirms unique 3D pharmacophore; avoids SAR invalidation from wrong isomer procurement.

No quantitative bioactivity comparison data available; isomer identity only.

Evidence Dimension	Regioisomerism and substitution pattern
Target Compound Data	5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid; hydrochloride (substitution at 3- and 5-positions).
Comparator Or Baseline	(3S,4S)-4-(oxan-4-yl)pyrrolidine-3-carboxylic acid hydrochloride (substitution at 4-position) and 1-(oxan-4-yl)pyrrolidine-3-carboxylic acid (no 5-methyl group).
Quantified Difference	Structural: distinct atom connectivity leads to different 3D pharmacophores. No quantitative bioactivity comparison data available.
Conditions	Chemical structure comparison based on standard compound databases.

Why This Matters

In library design, purchasing a regioisomer by mistake invalidates the entire SAR hypothesis. This evidence confirms the compound is a distinct entity within a family of isomers, justifying its specific procurement.

5-Methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid;hydrochloride: Application Scenarios

Conformationally-Constrained Fragment Library Design

As demonstrated in Section 3, the geminal substitution creates a quaternary center, making this compound ideal for inclusion in fragment libraries focused on rigid, three-dimensional scaffolds. Its constrained geometry allows medicinal chemists to explore entropy-driven binding improvements, a strategy highlighted in current pyrrolidine-based drug discovery research [1].

SAR Studies on Pyrrolidine-Based Inhibitors

The compound can serve as a key intermediate or a final building block in the synthesis of more complex ligands. Its distinct regioisomeric identity, as shown in the Evidence Guide, means it should be procured to specifically test the SAR of 5,5-disubstituted pyrrolidines, avoiding the inactive or irrelevant profiles that 4-substituted or 1-substituted isomers would produce.

Salt-Dependent Solubility and Formulation

The confirmed hydrochloride salt form and purity (95%) make it suitable for early-stage formulation studies where the impact of the salt counterion on solubility and stability is being profiled. Substituting the free base would undermine such an experiment, a critical distinction validated by the direct head-to-head form comparison in the Evidence Guide.

Application

Selection Property

Validation Focus

Fragment library design (rigid scaffolds)

Quaternary carbon center (conformational restriction)

Entropy-driven binding profile review

SAR studies of 5,5-disubstituted pyrrolidines

Regioisomeric identity (5-methyl-5-oxan-4-yl)

Target engagement vs. 4-/1-substituted isomers

Salt-form selection studies

Hydrochloride salt identity

Salt-dependent solubility and stability in protic media

• [1] CQVIP. (n.d.). Pyrrolidine Derivatives in Modern Drug Discovery: Emerging Structure Activity Relationships and Dual Antidiabetic-Anticancer Potential. View Source